Cas no 23661-28-1 ((2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl Triacetate)

• Product Name: (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl Triacetate
• CAS No: 23661-28-1
• MF: C₂₀H₂₄O₉S
• MW: 440.464165687561
• MDL: MFCD10566592
• CID: 286341
• PubChem ID: 87575530
• Update Time: 2025-04-19

(2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl Triacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, phenyl1-thio-, 2,3,4,6-tetraacetate
• Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-glucopyranoside
• 1-PHENYL-1-THIO-Β-D-GLUCOPYRANOSIDE TETRAACETATE
• PHENYL 2,3,4,6-TETRA-O-ACETYL-1-THIO-β-D-GLUCOPYRANOSIDE
• PHENYL 2,3,4,6-TETRA-O-ACETYL-1-THIO-BET
• PHENYL-2,3,4,6-TETRA-O-ACETYL-1-THIO-SS-D-GLUCOPYRANOSIDE
• Phenyl2,3,4,6-tetra-O-acetyl-b-D-thioglucopyranoside
• [(3R,6R)-3,4,5-Triacetyloxy-6-phenylsulfanyloxan-2-yl]methyl acetate
• AT15136
• AKOS015897092
• DS-9915
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• CS-0099326
• 1-Phenyl-1-thio- beta -D-glucopyranoside tetraacetate
• 6-Chloro-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
• C20H24O9S
• 23661-28-1
• W-201993
• 10.14272/JCKOUAWEMPKIAT-OBKDMQGPSA-N
• CCG-43968
• S-phenyl-1-thio-beta-D-glucopyranoside tetracetate
• SCHEMBL1029421
• doi:10.14272/JCKOUAWEMPKIAT-OBKDMQGPSA-N
• beta-D-Glucopyranoside, phenyl 1-thio-, 2,3,4,6-tetraacetate
• P1476
• A878172
• 1-Phenyl-1-thio-beta-D-glucopyranoside tetraacetate, 97%
• JCKOUAWEMPKIAT-OBKDMQGPSA-N
• MFCD00135159
• SR-01000633841-1
• Phenyl 2,3,4,6-tetra-O-acetyl-b-D-thioglucopyranoside
• [(2R,3R,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-(PHENYLSULFANYL)OXAN-2-YL]METHYL ACETATE
• A-D-GLUCOPYRANOSIDE
• PHENYL 2,3,4,6-TETRA-O-ACETYL-1-THIO-
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl Triacetate

• MDL： MFCD10566592
• Inchi： 1S/C20H24O9S/c1-11(21)25-10-16-17(26-12(2)22)18(27-13(3)23)19(28-14(4)24)20(29-16)30-15-8-6-5-7-9-15/h5-9,16-20H,10H2,1-4H3/t16-,17-,18+,19-,20+/m1/s1
• InChI Key： JCKOUAWEMPKIAT-OBKDMQGPSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 440.11400
• Monoisotopic Mass: 440.11410351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Not determined
• Melting Point: 118°C(lit.)
• PSA: 139.73000
• LogP: 1.86180
• Solubility: Not determined

(2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl Triacetate Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives